![molecular formula C10H12N2OS B028252 3-amino-N-benzyl-3-thioxopropanamide CAS No. 102817-84-5](/img/structure/B28252.png)
3-amino-N-benzyl-3-thioxopropanamide
Overview
Description
3-amino-N-benzyl-3-thioxopropanamide is a specialty product for proteomics research . It has a molecular formula of C10H12N2OS and a molecular weight of 208.28 .
Synthesis Analysis
The synthesis of 3-amino-N-benzyl-3-thioxopropanamide involves the condensation of derivatives of ethoxymethylenemalonic acids with 3-amino-3-thioxopropanamide in the presence of sodium ethylate . This process yields chalcogenopyridines and polyfunctionally substituted dienes, which are then converted into nicotinamide derivatives .Molecular Structure Analysis
The molecular structure of 3-amino-N-benzyl-3-thioxopropanamide consists of a benzyl group attached to a thioxopropanamide moiety via an amine linkage . The InChI representation of the molecule isInChI=1/C10H12N2OS/c11-9(14)6-10(13)12-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,14)(H,12,13)
.
Scientific Research Applications
Synthesis of Pyrido[3,2-f][1,4]thiazepines
3-amino-3-thioxopropanamide reacts with ethyl acetoacetate to form 6-hydroxy-4-methyl-2-thioxo-2,3-dihydropyridine-3-carboxamide. This compound then reacts with α-haloketones to produce 2,3-disubstituted-8-hydroxy-6-methyl-2H,5H-pyrido[3,2-f]-[1,4]thiazepin-5-ones . These compounds are synthesized using microwave as a source of heat, which provides better yields in shorter times than traditional methods .
Formation of Dibenzoate Derivative
Benzoylation of the aforementioned 2,3-disubstituted-8-hydroxy-6-methyl-2H,5H-pyrido[3,2-f]-[1,4]thiazepin-5-ones leads to the formation of the dibenzoate derivative . This process demonstrates the versatility of 3-amino-3-thioxopropanamide in creating complex chemical structures .
Synthesis of Chalcogenopyridines
Derivatives of ethoxymethylenemalonic acids, when condensed with 3-amino-3-thioxopropanamide in the presence of sodium ethylate, furnish chalcogenopyridines . These compounds have potential applications in various fields of chemistry .
Production of Polyfunctionally Substituted Dienes
The same reaction that produces chalcogenopyridines also results in polyfunctionally substituted dienes . These compounds are versatile and can be used in a variety of chemical reactions .
Conversion into Nicotinamide Derivatives
The polyfunctionally substituted dienes produced from 3-amino-3-thioxopropanamide can be converted into nicotinamide derivatives . Nicotinamides have a wide range of applications in biochemistry, including roles in cellular metabolism and enzyme activity .
Proteomics Research
3-amino-N-benzyl-3-thioxopropanamide is also used as a specialty product for proteomics research . Proteomics is the large-scale study of proteins, and this compound can be used to investigate protein structure and function .
Safety and Hazards
properties
IUPAC Name |
3-amino-N-benzyl-3-sulfanylidenepropanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2OS/c11-9(14)6-10(13)12-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,14)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEUIMRBUFSIIFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CC(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50368662 | |
Record name | 3-amino-N-benzyl-3-thioxopropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50368662 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-benzyl-3-thioxopropanamide | |
CAS RN |
102817-84-5 | |
Record name | 3-amino-N-benzyl-3-thioxopropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50368662 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.